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Compound of Interest

Compound Name: 2-Aminobiphenyl hydrochloride

Cat. No.: B1276960

Essential Safety and Handling Guide for 2-
Aminobiphenyl Hydrochloride

This guide provides immediate and essential safety and logistical information for the handling
of 2-Aminobiphenyl hydrochloride in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Hazard Identification and Classification

2-Aminobiphenyl hydrochloride is classified as a hazardous substance. It is harmful if
swallowed and is suspected of causing cancer.[1][2] It may also be harmful to aquatic life with
long-lasting effects.[1] The primary routes of exposure are ingestion and inhalation.

GHS Hazard Statements:
e H302: Harmful if swallowed.[1][2]

e H351: Suspected of causing cancer.[1][2]

Physical and Chemical Properties
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Property Value Source
Molecular Formula C12H12CIN [3]
Molecular Weight 205.68 g/mol [3]
Appearance White to yellow solid/crystals [31[4]
Melting Point 197 °C (decomposes) [5]
Solubility Insoluble in water

Storage Temperature

Room temperature, dry

[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure risk.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Butyl rubber).[2]

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical goggles.[1]

To protect eyes from dust and

splashes.

Skin and Body Protection

Protective clothing, such as a

lab coat.

To prevent skin exposure.[1]

Respiratory Protection

Use a dust respirator or work
in a well-ventilated area, such

as a chemical fume hood.[1]

To prevent inhalation of dust.

Safe Handling and Storage

« Handling:

o Obtain special instructions before use.[1]

o Do not handle until all safety precautions have been read and understood.
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[e]

Avoid contact with skin and eyes.[1]

o

Avoid generating dust.[1]

[¢]

Use in a well-ventilated area.[1]

[¢]

Do not eat, drink, or smoke when using this product.[1]

[e]

Wash hands thoroughly after handling.[1]

e Storage:
o Store in original, tightly sealed containers.[1]
o Store in a cool, dry, and well-ventilated area.[1]
o Store locked up.[1]

o Store away from incompatible materials such as strong oxidizing agents.[6]

First Aid Measures

Exposure Route First Aid Procedure

If swallowed, call a POISON CENTER or

Ingestion doctor/physician if you feel unwell.[1] Rinse
mouth.[1]
) If inhaled, remove the person to fresh air. Other
Inhalation
measures are usually unnecessary.[1]
Flush skin and hair with running water (and
Skin Contact soap if available). Seek medical attention in the

event of irritation.[1]

Wash out immediately with water. If irritation
Eye Contact ] ) )
continues, seek medical attention.[1]

Spill and Disposal Procedures
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e Spill Response:

o For minor spills, avoid generating dust.[1] Sweep or shovel up the material and place it in
a labeled container for disposal.[1]

o For major spills, clear the area of personnel and move upwind.[1] Alert emergency
services if necessary.[1]

e Disposal:

o Dispose of contents and container to an authorized hazardous or special waste collection
point in accordance with local, regional, and national regulations.[1]

o Do not dispose of with household garbage or allow it to reach the sewage system.

Experimental Protocol: General Procedure for a
Suzuki-Miyaura Coupling Reaction

2-Aminobiphenyl derivatives are often used in palladium-catalyzed cross-coupling reactions.
The following is a generalized protocol for a Suzuki-Miyaura coupling reaction, a common
application for such compounds. This protocol should be adapted based on the specific
substrates and reaction scale.

Materials:

e Aryl halide (e.g., a derivative of 2-Aminobiphenyl hydrochloride)
» Boronic acid or ester

» Palladium catalyst (e.g., Pd(PPhs)a4)

e Base (e.g., K2COs, Cs2CO03)

e Solvent (e.g., Toluene, Dioxane, DMF)

¢ Anhydrous sodium sulfate

o Deionized water
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» Organic solvent for extraction (e.g., Ethyl acetate)
Procedure:

o Reaction Setup: In a clean, dry flask, combine the aryl halide, boronic acid, palladium
catalyst, and base under an inert atmosphere (e.g., nitrogen or argon).

e Solvent Addition: Add the degassed solvent to the flask via syringe.

o Reaction: Stir the mixture at the appropriate temperature (can range from room temperature
to reflux) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or
LC-MS).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with
water and extract the product with an organic solvent.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can then be
purified by a suitable method, such as column chromatography or recrystallization.

Safe Handling Workflow

The following diagram outlines the key steps for the safe handling of 2-Aminobiphenyl
hydrochloride in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1276960?utm_src=pdf-body
https://www.benchchem.com/product/b1276960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 2-Aminobiphenyl Hydrochloride
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Caption: A stepwise workflow for the safe handling of 2-Aminobiphenyl hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-aminobiphenyl-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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